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Compound of Interest

Compound Name: Abrocitinib (Standard)

Cat. No.: B560407

Audience: Researchers, scientists, and drug development professionals.

Introduction

Abrocitinib (PF-04965842) is a potent and selective Janus kinase 1 (JAK1) inhibitor.[1][2] It is
under investigation for the treatment of various autoimmune diseases. For in vitro and in vivo
studies, Abrocitinib is typically dissolved in dimethyl sulfoxide (DMSO). This document provides
a detailed protocol for the preparation, storage, and handling of Abrocitinib solutions in DMSO.

Physicochemical Properties of Abrocitinib

A summary of the key physicochemical properties of Abrocitinib is presented in the table below.
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Property Value Reference
Molecular Formula C14H21Ns02S [21[3114]
Molecular Weight 323.41 g/mol [11[31[5]
Appearance White to off-white solid powder  [6]

I 65 mg/mL (200.98 mM) to 100
Solubility in DMSO [11[7]
mg/mL (309.21 mM)

Solubility in Water Insoluble (0.04 mg/mL at 25°C)  [1][8]
Solubility in Ethanol Insoluble [1]
CAS Number 1622902-68-4 [2]

Signaling Pathway of Abrocitinib

Abrocitinib functions as an inhibitor of JAK1, a critical enzyme in the JAK-STAT signaling
pathway. This pathway is initiated by the binding of cytokines to their receptors, leading to the
phosphorylation and activation of STAT proteins, which then translocate to the nucleus to
regulate gene expression. By inhibiting JAK1, Abrocitinib modulates the signaling of various
pro-inflammatory cytokines.
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Caption: Abrocitinib inhibits JAK1, blocking the phosphorylation of STAT proteins.
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Experimental Protocols
Materials

e Abrocitinib powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Abrocitinib Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Abrocitinib in DMSO.
Adjust the quantities as needed for your specific experimental requirements.
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Preparation

1. Weigh 3.23 mg of
Abrocitinib powder.

2. Transfer powder to a
sterile microcentrifuge tube.

.
-

J
~

Diss%lution
3. Add 1 mL of anhydrous
DMSO to the tube.

'

4. Vortex thoroughly until
the powder is dissolved.

'

5. (Optional) Sonicate briefly
to aid dissolution.

-

. J

Storage )
A

6. Aliquot into smaller volumes
in sterile tubes.

7. Store at -20°C or -80°C,

protected from light.

Workflow for 10 mM Abrocitinib Stock Solution
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Caption: Step-by-step workflow for preparing a 10 mM Abrocitinib stock solution.

Procedure:
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o Calculate the required mass of Abrocitinib:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 323.41 g/mol x 1000 mg/g = 3.23 mg
» Weighing Abrocitinib:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh 3.23 mg of Abrocitinib powder and transfer it into the tared tube.
 Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Abrocitinib
powder. It is crucial to use fresh, high-purity DMSO as it is hygroscopic, and absorbed
moisture can reduce the solubility of the compound.[1][7]

o Close the tube tightly and vortex the solution vigorously until the Abrocitinib is completely
dissolved. A clear solution should be obtained.

o If the compound does not dissolve completely, brief sonication in a water bath sonicator
can be used to facilitate dissolution.[9]

» Storage of Stock Solution:

o For long-term storage, it is recommended to aliquot the stock solution into smaller, single-
use volumes to avoid repeated freeze-thaw cycles.[10]

o Store the aliquots at -20°C or -80°C.[10] Under these conditions, the DMSO stock solution
is generally stable for up to 6 months.[10] The powdered form of Abrocitinib can be stored
at -20°C for up to 3 years.[10]

Preparation of Working Solutions

For Cell-Based Assays:
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e Thaw a single aliquot of the 10 mM Abrocitinib stock solution at room temperature.

e Perform serial dilutions of the stock solution in fresh cell culture medium to achieve the

desired final concentrations.

e ltis critical to ensure that the final concentration of DMSO in the cell culture medium is low,

typically below 0.1% (v/v), to minimize solvent-induced cytotoxicity. A vehicle control
(medium with the same final concentration of DMSO) should always be included in the
experiments.

For In Vivo Studies:

The preparation of dosing solutions for animal studies may require specific formulations to
enhance bioavailability and reduce toxicity.

A common approach involves diluting the DMSO stock solution with a suitable vehicle, such
as corn oil or a solution containing co-solvents like Tween 80 and sodium
carboxymethylcellulose (CMC-Na).[1][10]

For example, to prepare a 5 mg/mL dosing solution, 50 pL of a 65 mg/mL DMSO stock
solution can be added to 950 uL of corn oil and mixed thoroughly.[1] Such mixed solutions
should ideally be used immediately.[1] The final DMSO concentration should be kept as low
as possible, preferably 2% or lower, to minimize toxicity to the animals.[10]

Safety Precautions

Abrocitinib is a potent pharmacological agent. Handle with care and use appropriate
personal protective equipment (PPE), including a lab coat, gloves, and safety glasses.

DMSO can facilitate the absorption of substances through the skin.[11] Avoid direct contact
with the skin and eyes.

All handling of Abrocitinib powder and concentrated DMSO solutions should be performed in
a well-ventilated area or a chemical fume hood.

By following these guidelines, researchers can ensure the accurate and safe preparation of

Abrocitinib solutions for their experimental needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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